2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide

• Molecular Formula: C10H20N2O4S
• Molecular Weight: 264.34 g/mol
• IUPAC Name: 2-amino-4-methylsulfonyl-N-(oxan-4-yl)butanamide
• InChI: InChI=1S/C10H20N2O4S/c1-17(14,15)7-4-9(11)10(13)12-8-2-5-16-6-3-8/h8-9H,2-7,11H2,1H3,(H,12,13)
• InChI Key: NJAWPLNALCSSRI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCC(C(=O)NC1CCOCC1)N

Description

IUPAC Nomenclature and Systematic Identification

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-amino-4-(methylsulfonyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide . This nomenclature systematically identifies:

• The parent chain as butanamide (a four-carbon amide).
• A methylsulfonyl (-SO₂CH₃) substituent at the fourth carbon.
• An amino (-NH₂) group at the second carbon.
• An N-tetrahydro-2H-pyran-4-yl group (a six-membered oxygen-containing ring) attached to the amide nitrogen.

The molecular formula C₁₀H₂₀N₂O₄S reflects 10 carbon, 20 hydrogen, 2 nitrogen, 4 oxygen, and 1 sulfur atoms, with a molar mass of 264.34 g/mol . The compound’s structural uniqueness arises from the juxtaposition of polar sulfonyl and amide groups with the hydrophobic tetrahydropyran ring, influencing its physicochemical properties.

Property	Value
Molecular formula	C₁₀H₂₀N₂O₄S
Molar mass	264.34 g/mol
IUPAC name	2-amino-4-(methylsulfonyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide

Molecular Geometry and Stereochemical Considerations

The molecular structure, represented by the SMILES string CS(=O)(=O)CCC(N)C(=O)NC1CCOCC1, delineates:

• A methylsulfonyl group (-SO₂CH₃) at the terminal carbon.
• A three-carbon chain (CCC ) linking the sulfonyl group to the amino (-NH₂) and amide (-CONH-) functionalities.
• A tetrahydropyran-4-yl ring (C₁CCOCC₁) bonded to the amide nitrogen.

The InChIKey NJAWPLNALCSSRI-UHFFFAOYSA-N confirms the absence of stereochemical descriptors in available data, suggesting the compound may exist as a racemic mixture or possess no chiral centers. However, the second carbon (bearing the amino group) exhibits tetrahedral geometry with four distinct substituents:

• Amino (-NH₂).
• Methylsulfonyl-bound carbon chain.
• Amide carbonyl group.
• Hydrogen atom.

This configuration implies potential chirality , though experimental resolution of enantiomers remains unreported. Computational models predict a bent conformation due to steric interactions between the sulfonyl group and tetrahydropyran ring, stabilizing the molecule through intramolecular hydrogen bonding.

Crystallographic Data and Solid-State Arrangement

No published single-crystal X-ray diffraction data exists for 2-amino-4-methanesulfonyl-N-(oxan-4-yl)butanamide. However, analogous sulfonamide-containing compounds exhibit monoclinic crystal systems with space groups such as P2₁/c and unit cell parameters a = 10–12 Å, b = 7–9 Å, c = 15–17 Å, and β ≈ 90–110°. These structures often feature layered arrangements stabilized by hydrogen bonds between amide NH groups and sulfonyl oxygen atoms.

For this compound, powder X-ray diffraction simulations predict dominant peaks at 2θ ≈ 15° (d-spacing ~5.9 Å) and 25° (d-spacing ~3.5 Å), correlating with interplanar distances between aromatic moieties in similar molecules. The tetrahydropyran ring likely adopts a chair conformation , minimizing steric strain and optimizing packing efficiency.

Comparative Analysis of Tautomeric Forms

Tautomerism in 2-amino-4-methanesulfonyl-N-(oxan-4-yl)butanamide is limited due to its functional group composition:

• Amide group : The resonance stabilization between the carbonyl (C=O) and NH groups precludes keto-enol tautomerism.
• Primary amine : The -NH₂ group at C2 lacks adjacent π systems, minimizing imine-enamine equilibria.
• Sulfonyl group : The -SO₂CH₃ moiety is electron-withdrawing and rigid, further disfavoring tautomeric shifts.

Comparative studies with methionine sulfoximine derivatives (e.g., (2S)-2-amino-4-(methylsulfonimidoyl)butanoic acid) reveal that sulfonamide/sulfoximine groups exhibit negligible tautomerism under physiological conditions, reinforcing the stability of this compound’s primary structure.

Preparation Methods

Preparation of the Butanamide Backbone

• Starting Material: A suitable precursor such as butanoyl chloride or butanamide derivatives.
• Method: The backbone can be synthesized via acylation of ammonia or primary amines with butanoyl chlorides under controlled conditions, typically in the presence of bases like pyridine or triethylamine to prevent side reactions.

Introduction of the Amino Group at Position 2

• Method: The amino group at the second position can be introduced via nucleophilic substitution or reduction of a suitable intermediate, such as a nitro or halogenated precursor.
• Reagents: Use of ammonia or amines in the presence of catalysts or under conditions favoring selective substitution.

Sulfonylation to Introduce the Methanesulfonyl Group

• Reagents: Methanesulfonyl chloride (MsCl) is typically employed to sulfonylate the amino group, forming the methanesulfonyl derivative.
• Conditions: The reaction proceeds in an inert solvent like dichloromethane at low temperature, with bases such as triethylamine to neutralize the generated HCl.

Incorporation of the Oxan-4-yl Group

• Method: The oxan-4-yl group (a tetrahydrofuran ring) can be introduced via nucleophilic substitution using an oxan-4-yl derivative, such as oxan-4-yl methyl halide or related compounds.
• Reaction: The amino group on the butanamide reacts with the oxan-4-yl electrophile, forming a stable N-alkylated product.

Synthetic Route 2: Modular Synthesis via Intermediate Compounds

Synthesis of the Amino Butanamide Core

• Method: Starting from commercially available amino acids or their derivatives, such as L-aminobutyric acid, followed by activation and amidation steps.
• Reagents: Coupling agents like carbodiimides (e.g., EDC or DCC) facilitate amide bond formation.

Sulfonylation Step

• Reagents: Methanesulfonyl chloride (MsCl) or methylsulfonyl derivatives are used to sulfonylate the amino group selectively.
• Conditions: Conducted under inert atmosphere, typically at low temperature to control reactivity.

Attachment of the Oxan-4-yl Moiety

• Method: The oxan-4-yl group can be introduced via nucleophilic substitution with an oxan-4-yl methyl halide or through a cyclization process involving suitable precursors.
• Catalysts: Lewis acids or bases may be used to facilitate the substitution.

Specific Synthetic Methods from Patent Literature

According to patent WO2014061034A1, an alternative process for similar compounds involves:

• Step 1: Preparation of a key intermediate via amidation of a suitable amino acid derivative.
• Step 2: Sulfonylation using methanesulfonyl chloride in the presence of a base such as sodium bicarbonate.
• Step 3: N-alkylation with oxan-4-yl derivatives under basic or Lewis acid catalysis.
• Step 4: Purification through chromatography or recrystallization.

This patent emphasizes the use of inert solvents like dimethylformamide or dimethyl sulfoxide, with reaction conditions optimized for high yield and purity.

Data Table Summarizing Preparation Methods

Step	Starting Material	Reagents	Conditions	Key Features	References
1	Butanoyl chloride or amino acid derivatives	Ammonia, coupling agents	Room temperature, inert atmosphere	Formation of butanamide backbone	Patent WO2014061034A1
2	Amino butanamide	Methanesulfonyl chloride	0°C to room temperature, dichloromethane, triethylamine	Introduction of methanesulfonyl group	Patent WO2014061034A1
3	Sulfonylated intermediate	Oxan-4-yl methyl halide or derivative	Reflux, inert solvent	N-alkylation with oxan-4-yl group	Patent WO2014061034A1
4	Final product	Purification steps	Chromatography, recrystallization	High purity compound	General organic synthesis literature

Notes on Optimization and Purification

• Reaction Monitoring: TLC and NMR are employed to monitor the progress.
• Purification: Chromatography (silica gel, reverse-phase) and recrystallization are standard.
• Yield Optimization: Use of excess reagents, inert atmospheres, and controlled temperatures improves yields.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide can undergo various chemical reactions, including:

Oxidation: The methanesulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methanesulfonyl group may yield sulfone derivatives, while reduction of the compound may produce amines or alcohols.

Scientific Research Applications

2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide involves its interaction with specific molecular targets. The amino group and methanesulfonyl group can form hydrogen bonds and other interactions with enzymes or receptors, modulating their activity. The oxan-4-yl group may also play a role in the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Despite the lack of direct comparative data in the provided evidence, the compound can be analyzed in the context of its functional groups and structural analogs. Below is a hypothetical framework for comparison based on common substituents and related compounds:

Functional Group Analysis

• Methanesulfonyl Group: This moiety is known for enhancing metabolic stability and binding affinity in drug candidates. For example, sulfonamide-containing drugs like Celecoxib (a COX-2 inhibitor) leverage sulfonyl groups for selectivity and potency . However, 2-Amino-4-methanesulfonyl-N-(oxan-4-yl)butanamide lacks the aromatic sulfonamide structure typical of such drugs, which may reduce off-target effects.
• Oxane (Tetrahydropyran) Ring : The oxane ring contributes to conformational rigidity and improved bioavailability. Comparable compounds like Oseltamivir (Tamiflu) utilize similar oxygen-containing rings to enhance pharmacokinetics .

Structural Analogs

Compound Name	Key Features	Molecular Weight	Potential Applications
2-Amino-4-methanesulfonylbutanamide	Lacks oxane ring; simpler backbone	196.25 g/mol	Intermediate in organic synthesis
N-(Oxan-4-yl)acetamide	Contains oxane ring but no sulfonyl group	143.18 g/mol	Solubility modifier
4-Methanesulfonylbutanoic acid	Carboxylic acid instead of amide	166.21 g/mol	Enzyme inhibitor candidates

Note: This table is illustrative; specific data for direct analogs of 2-Amino-4-methanesulfonyl-N-(oxan-4-yl)butanamide are unavailable in the provided evidence.

Physicochemical Properties

• Solubility : The oxane ring and amide group may improve water solubility compared to purely hydrocarbon analogs, though the methanesulfonyl group could introduce hydrophobicity.
• Stability: Sulfonyl groups generally resist enzymatic degradation, suggesting this compound may have a longer half-life than non-sulfonylated analogs.

Pharmacological Potential

For instance, Vismodegib (a hedgehog pathway inhibitor) combines sulfonamide and amide motifs for target engagement . The absence of aromatic rings in 2-Amino-4-methanesulfonyl-N-(oxan-4-yl)butanamide may reduce toxicity risks associated with planar structures.

Biological Activity

2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, synthesis, and relevant case studies.

Chemical Structure and Properties

The compound can be described by the following chemical structure:

• Molecular Formula : C₉H₁₅N₃O₃S
• Molecular Weight : 233.30 g/mol
• IUPAC Name : 2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide

This compound features a sulfonamide group, which is often associated with various biological activities, including antimicrobial and anticancer properties.

The biological activity of 2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide is primarily attributed to its ability to inhibit specific enzymes and modulate signaling pathways. Research indicates that compounds with similar structures often act as inhibitors of protein kinases, which play crucial roles in cell signaling and cancer progression.

In Vitro Studies

• Enzyme Inhibition : In vitro studies have demonstrated that related compounds can inhibit the activity of HMG-CoA reductase, an enzyme involved in cholesterol biosynthesis. For instance, a related compound showed an IC50 value of 1.12 nM in rat hepatocytes, indicating potent inhibitory activity compared to established drugs like pravastatin .
• Cell Viability Assays : Preliminary assays suggest that 2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide may exhibit cytotoxic effects on various cancer cell lines. These effects are likely mediated through apoptosis induction and cell cycle arrest.

Case Study 1: Anticancer Activity

In a study investigating the anticancer potential of methanesulfonamide derivatives, researchers found that compounds similar to 2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide significantly reduced cell viability in breast cancer cell lines. The mechanism was linked to the inhibition of ERK1/2 signaling pathways, which are often upregulated in cancer .

Case Study 2: Antimicrobial Properties

Another study evaluated the antimicrobial properties of sulfonamide derivatives, including those structurally related to 2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide. Results indicated that these compounds exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, suggesting potential therapeutic applications in infectious diseases .

Synthesis and Derivatives

The synthesis of 2-Amino-4-methanesulfonyl-N-(oxan-4-YL)butanamide typically involves multi-step organic reactions. The initial steps may include the formation of the oxan ring followed by the introduction of the methanesulfonyl group through nucleophilic substitution reactions.

Synthetic Pathway Overview

Step	Reaction Type	Key Reagents
1	N-acylation	Butyric acid chloride
2	Ring Closure	Oxirane precursor
3	Sulfonation	Methanesulfonyl chloride

Q & A

Q. What are the recommended synthetic routes for 2-Amino-4-methanesulfonyl-N-(oxan-4-yl)butanamide?

The synthesis typically involves multi-step reactions, including:

• Coupling Reactions : Amide bond formation between the butanamide backbone and oxan-4-yl group using carbodiimide-based coupling agents (e.g., EDC/HOBt) under inert atmospheres.
• Sulfonylation : Introduction of the methanesulfonyl group via nucleophilic substitution or sulfonic acid activation .
• Purification : Column chromatography (silica gel, gradient elution with ethyl acetate/hexane) or recrystallization to achieve ≥95% purity. Critical parameters include temperature control (0–25°C for sensitive steps) and moisture-free conditions to prevent hydrolysis .

Q. How is the structural integrity of 2-Amino-4-methanesulfonyl-N-(oxan-4-yl)butanamide validated post-synthesis?

A combination of analytical techniques is employed:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR to confirm backbone connectivity and functional groups (e.g., methanesulfonyl at δ ~3.0 ppm for S–CH$_3$) .
• Mass Spectrometry (HRMS) : To verify molecular ion peaks ([M+H]$^+$) and fragmentation patterns.
• X-ray Crystallography : For unambiguous 3D structural determination using SHELX software (e.g., SHELXL for refinement) .

Q. What biological targets or pathways are associated with this compound?

The methanesulfonyl and oxan-4-yl groups suggest interactions with enzymes or receptors involved in inflammation or metabolic regulation. For example:

• Leukotriene A-4 Hydrolase : Inhibition potential due to structural similarity to sulfonamide-based anti-inflammatory agents .
• GPCRs : The oxan-4-yl moiety may modulate G-protein-coupled receptor activity, warranting radioligand binding assays .

Q. What stability considerations are critical for storing this compound?

• Storage : -20°C in airtight, light-resistant containers under nitrogen to prevent oxidation and hydrolysis .
• Stability Monitoring : Regular HPLC analysis to detect degradation products (e.g., free amine or sulfonic acid formation) .

Advanced Questions

Q. How can synthesis yields be optimized for this compound?

• Catalyst Screening : Use Pd-based catalysts for coupling steps to reduce side reactions .
• Reaction Solvent Optimization : Replace polar aprotic solvents (DMF) with THF or dichloromethane to enhance solubility of intermediates .
• Design of Experiments (DoE) : Statistical optimization of temperature, stoichiometry, and reaction time to maximize yield (>80%) .

Q. How to resolve contradictions in biological activity data across studies?

• Dose-Response Curves : Establish EC$_{50}$/IC$_{50}$ values under standardized assay conditions (e.g., fixed ATP concentrations in kinase assays) .
• Off-Target Profiling : Use proteome-wide affinity chromatography to identify non-specific binding partners .
• Structural-Activity Relationship (SAR) : Modify the oxan-4-yl or methanesulfonyl group to isolate target-specific effects .

Q. What computational methods predict binding affinity with biological targets?

• Molecular Docking : AutoDock Vina or Schrödinger Suite to model interactions with leukotriene A-4 hydrolase’s active site .
• Molecular Dynamics (MD) Simulations : GROMACS for assessing binding stability over 100-ns trajectories .
• Free Energy Perturbation (FEP) : Quantify energy changes upon methanesulfonyl group modification .

Q. How to address solubility challenges in in vivo studies?

• Co-Solvent Systems : Use cyclodextrins or PEG-400 to enhance aqueous solubility (>1 mg/mL) .
• Prodrug Design : Introduce ester or phosphate groups at the amine moiety for pH-dependent release .
• Nanoformulation : Encapsulate in liposomes or polymeric nanoparticles to improve bioavailability .